Cas no 1369332-61-5 (2-Methylbenzo[d]oxazole-4-acetic acid)

• Product Name: 2-Methylbenzo[d]oxazole-4-acetic acid
• CAS No: 1369332-61-5
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 4819137
• Update Time: 2025-05-22

2-Methylbenzo[d]oxazole-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methylbenzo[d]oxazole-4-acetic acid

• Inchi： 1S/C10H9NO3/c1-6-11-10-7(5-9(12)13)3-2-4-8(10)14-6/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： HFXCLPBIVVQTQA-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2=C1C=CC=C2CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 1.6
• Topological Polar Surface Area: 63.3

Additional information on 2-Methylbenzo[d]oxazole-4-acetic acid

Comprehensive Overview of 2-Methylbenzo[d]oxazole-4-acetic acid (CAS No. 1369332-61-5): Properties, Applications, and Research Insights

2-Methylbenzo[d]oxazole-4-acetic acid (CAS No. 1369332-61-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the benzoxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both a methyl group and an acetic acid moiety in its structure enhances its reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 2-Methylbenzo[d]oxazole-4-acetic acid has surged, driven by its role in the development of novel drug candidates and biomaterials. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and fluorescence probes, which are critical tools in modern drug discovery and diagnostic imaging. The compound's CAS No. 1369332-61-5 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in the scientific community.

One of the key reasons behind the popularity of 2-Methylbenzo[d]oxazole-4-acetic acid is its versatility. It can be easily modified to introduce various functional groups, enabling the synthesis of derivatives with tailored properties. This adaptability aligns with current trends in precision medicine and green chemistry, where researchers seek eco-friendly and efficient synthetic routes. For instance, its acetic acid side chain allows for straightforward conjugation with other molecules, a feature highly valued in bioconjugation and prodrug design.

From a technical perspective, the compound exhibits favorable physicochemical properties, including moderate solubility in polar solvents and stability under standard laboratory conditions. These characteristics make it suitable for a wide range of experimental protocols, from high-throughput screening to structure-activity relationship (SAR) studies. Moreover, its benzoxazole core is known to interact with biological targets such as enzymes and receptors, further expanding its utility in mechanistic studies.

The synthesis of 2-Methylbenzo[d]oxazole-4-acetic acid typically involves multi-step organic reactions, including cyclization and carboxylation processes. Recent advancements in catalytic methods and microwave-assisted synthesis have improved the yield and purity of this compound, addressing earlier challenges in its production. These innovations are particularly relevant to industries focused on cost-effective manufacturing and sustainable practices.

In the context of user-searched queries, common questions include: "What are the applications of 2-Methylbenzo[d]oxazole-4-acetic acid in drug discovery?" and "How does CAS No. 1369332-61-5 compare to other benzoxazole derivatives?" These inquiries highlight the need for detailed, accessible information about this compound's role in cutting-edge research. Additionally, its potential in neurodegenerative disease research and anti-inflammatory agents has sparked interest among biomedical professionals.

Looking ahead, 2-Methylbenzo[d]oxazole-4-acetic acid is poised to play a pivotal role in emerging fields such as theranostics (combining therapy and diagnostics) and targeted drug delivery. Its compatibility with nanotechnology platforms and biocompatible materials opens new avenues for innovation. As the scientific community continues to explore its full potential, this compound remains a subject of active investigation and commercial interest.

To summarize, 2-Methylbenzo[d]oxazole-4-acetic acid (CAS No. 1369332-61-5) represents a compelling example of how specialized chemicals can drive progress in multiple disciplines. Its structural elegance, functional adaptability, and broad applicability make it a cornerstone in contemporary research. Whether you're a chemist, biologist, or materials scientist, understanding this compound's capabilities is essential for staying at the forefront of innovation.